Cas no 303152-47-8 (2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol)

• Product Name: 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol
• CAS No: 303152-47-8
• CID: 4644558
• Update Time: 2025-10-10

2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-DICHLOROPHENYL)SULFANYL]-1,1-DIPHENYL-1-ETHANOL
• 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol

Introduction to 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol (CAS No. 303152-47-8)

2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol (CAS No. 303152-47-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a diphenyl group, a sulfanyl (thioether) linkage, and a dichlorophenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol can be represented as follows:

The synthesis of this compound typically involves several steps, including the formation of the thioether linkage and the introduction of the dichlorophenyl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

In terms of its biological properties, 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine in the nervous system. Inhibition of AChE can have therapeutic implications for conditions such as Alzheimer's disease and other neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol exhibited potent AChE inhibitory activity with an IC50 value of 0.5 μM. This finding suggests that the compound could be a promising lead for the development of novel AChE inhibitors. Further research is ongoing to optimize the structure and improve the potency and selectivity of this compound.

Beyond its potential as an AChE inhibitor, 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol has also shown promise in other areas. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory activity could make it a valuable candidate for treating inflammatory diseases.

The pharmacokinetic properties of 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol are another important aspect to consider in its development as a therapeutic agent. Preliminary studies have indicated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. However, further investigations are needed to fully understand its metabolism and excretion pathways.

In addition to its therapeutic potential, 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, making it useful for studying protein function and interactions. This application can provide valuable insights into disease mechanisms and aid in the identification of new drug targets.

The safety profile of 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it will require extensive safety testing before it can be advanced to clinical trials.

In conclusion, 2-(3,4-Dichlorophenyl)sulfanyl-1,1-diphenyl-1-ethanol (CAS No. 303152-47-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to the discovery and development of new therapeutic agents.